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Compound of Interest

Compound Name: Bttpg

Cat. No.: B1259685 Get Quote

Initial searches for a biological molecule abbreviated as "BTTPG" have not yielded information

on a specific protein or gene with this designation in established scientific literature. It is

possible that "BTTPG" may be a typographical error, a novel or uncharacterized entity, or a

non-standard abbreviation.

To provide an accurate and relevant technical guide, clarification on the intended subject is

necessary. Based on the provided abbreviation, two prominent and functionally relevant

protein/gene families in the fields of cell biology and oncology are the BTG/Tob family and the

PTTG family. Below is a brief overview of each to help clarify the intended topic of interest.

Potential Alternative Topics:
The BTG/Tob Protein Family
The mammalian BTG/Tob family consists of six proteins: BTG1, BTG2/PC3/Tis21, BTG3/ANA,

BTG4/PC3B, Tob1/Tob, and Tob2. These proteins are recognized as crucial regulators of the

cell cycle.[1]

Core Biological Functions:

Cell Cycle Regulation: Members of this family are known to regulate cell cycle progression in

a variety of cell types.[1]

Transcriptional Regulation: They are implicated in transcription processes within the nucleus.

[1]
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mRNA Deadenylation and Turnover: These proteins are also involved in the cytoplasmic

deadenylation and turnover of mRNA.[1]

Tumor Suppression: The BTG/Tob family of proteins are also classified as tumor suppressor

proteins.[1]

Signaling and Interactions:

The conserved N-terminal BTG domain of these proteins acts as a protein-protein interaction

module. It can bind to DNA-binding transcription factors and to subunits of the Ccr4-Not

complex (CNOT7 and CNOT8), which are involved in mRNA deadenylation.[1] The less

conserved C-terminal regions are thought to mediate interactions unique to each family

member.[1] In bladder cancer, for instance, BTG2 has been identified as a downstream gene of

miR-363-3p, and its downregulation by this microRNA is associated with increased cell

migration.[2]

The Pituitary Tumor-Transforming Gene (PTTG) Family
The PTTG family of genes is well-documented for its involvement in cell-cycle regulation and

mitosis. Its members are considered crucial transcription factors in the development of various

cancers.[3]

Core Biological Functions:

Cell-Cycle Regulation and Mitosis: PTTG family members are known to be involved in these

fundamental cellular processes.[3]

Cellular Transformation and Cancer Development: They contribute to cancer development

through their role in cellular transformation in several types of tumors.[3] In breast cancer,

high expression of PTTG1 and PTTG3 is correlated with poor survival, suggesting their role

as prognostic biomarkers.[3]

Signaling and Pathways:

Co-expression analysis has shown that PTTG family genes are positively correlated with

pathways related to:
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Thiamine triphosphate (TTP) and deoxycytidine triphosphate (dCTP) metabolism[3]

Glycolysis and gluconeogenesis[3]

Cell-cycle related pathways[3]

Furthermore, the expression of PTTG family transcripts is correlated with metastasis markers

such as AURKA, AURKB, and NDC80, as well as several members of the kinesin superfamily

(KIF).[3]

To proceed with the development of an in-depth technical guide, including detailed data tables,

experimental protocols, and pathway visualizations, please clarify which of these families—or

another specific entity—is the intended subject of your request. Once the target molecule is

confirmed, a comprehensive guide will be generated to meet the specified requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. The mammalian anti-proliferative BTG/Tob protein family - PubMed
[pubmed.ncbi.nlm.nih.gov]

2. Biological functions of miR-363-3p/BTG2 in the metastasis of bladder cancer - PubMed
[pubmed.ncbi.nlm.nih.gov]

3. Gene signatures and prognostic analyses of the Tob/BTG pituitary tumor-transforming
gene (PTTG) family in clinical breast cancer patients - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [An Inquiry Regarding the Biological Entity "BTTPG"].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1259685#bttpg-biological-function-and-pathways]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://pubmed.ncbi.nlm.nih.gov/33173433/
https://pubmed.ncbi.nlm.nih.gov/33173433/
https://pubmed.ncbi.nlm.nih.gov/33173433/
https://pubmed.ncbi.nlm.nih.gov/33173433/
https://www.benchchem.com/product/b1259685?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/19746446/
https://pubmed.ncbi.nlm.nih.gov/19746446/
https://pubmed.ncbi.nlm.nih.gov/34565010/
https://pubmed.ncbi.nlm.nih.gov/34565010/
https://pubmed.ncbi.nlm.nih.gov/33173433/
https://pubmed.ncbi.nlm.nih.gov/33173433/
https://www.benchchem.com/product/b1259685#bttpg-biological-function-and-pathways
https://www.benchchem.com/product/b1259685#bttpg-biological-function-and-pathways
https://www.benchchem.com/product/b1259685#bttpg-biological-function-and-pathways
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1259685?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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